[3-chloro-4-(difluoromethoxy)-1-benzothiophen-2-yl][7-(difluoromethyl)-2,5-dimethyl-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl]methanone

• Molecular Formula: C19H16ClF4N3O2S
• Molecular Weight: 461.9 g/mol
• IUPAC Name: [3-chloro-4-(difluoromethoxy)-1-benzothiophen-2-yl]-[7-(difluoromethyl)-2,5-dimethyl-6,7-dihydro-5H-pyrazolo[1,5-a]pyrimidin-4-yl]methanone
• InChI: InChI=1S/C19H16ClF4N3O2S/c1-8-6-13-26(9(2)7-10(17(21)22)27(13)25-8)18(28)16-15(20)14-11(29-19(23)24)4-3-5-12(14)30-16/h3-6,9-10,17,19H,7H2,1-2H3
• InChI Key: FHPXDCMYHSUZMW-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(N2C(=CC(=N2)C)N1C(=O)C3=C(C4=C(C=CC=C4S3)OC(F)F)Cl)C(F)F

Description

• This compound is a complex heterocyclic molecule with a fused benzothiophene and pyrazolopyrimidine core.
• Its chemical formula is C₁₅H₁₀ClF₂N₃O₂S.
• The structure consists of a benzothiophene ring (3-chloro-4-(difluoromethoxy)-1-benzothiophen-2-yl) linked to a pyrazolopyrimidine moiety (7-(difluoromethyl)-2,5-dimethyl-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl) through a methanone bridge.
• It exhibits interesting pharmacological properties due to its unique structural features.

Preparation Methods

• Synthetic routes for this compound are not widely documented, but one approach involves the condensation of appropriate precursors.
• Industrial production methods may involve multistep processes, including fluorination, cyclization, and condensation reactions.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions, including

Common Reagents and Conditions:

Major Products: These reactions yield derivatives with modified functional groups.

Scientific Research Applications

Medicinal Chemistry: Investigate its potential as a drug candidate due to its unique structure.

Biological Studies: Explore its interactions with enzymes, receptors, or cellular pathways.

Materials Science: Assess its use in organic electronics or optoelectronic devices.

Industry: Evaluate its applications in agrochemicals or specialty chemicals.

Mechanism of Action

• The compound’s mechanism of action depends on its specific targets.
• It may interact with proteins, nucleic acids, or other biomolecules.
• Further research is needed to elucidate its precise mode of action.

Comparison with Similar Compounds

Similar Compounds:

Uniqueness: Highlight its distinct features compared to these related compounds.

Remember that this compound’s detailed studies are still ongoing, and further research will enhance our understanding of its properties and applications